Cas no 1807212-35-6 (3-Chloromethyl-5-methoxy-4-phenylpyridine)
3-Chloromethyl-5-methoxy-4-phenylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloromethyl-5-methoxy-4-phenylpyridine
-
- Inchi: 1S/C13H12ClNO/c1-16-12-9-15-8-11(7-14)13(12)10-5-3-2-4-6-10/h2-6,8-9H,7H2,1H3
- InChI Key: KXRYSKTUVBRMMW-UHFFFAOYSA-N
- SMILES: ClCC1C=NC=C(C=1C1C=CC=CC=1)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 206
- XLogP3: 2.8
- Topological Polar Surface Area: 22.1
3-Chloromethyl-5-methoxy-4-phenylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029009902-250mg |
3-Chloromethyl-5-methoxy-4-phenylpyridine |
1807212-35-6 | 95% | 250mg |
$970.20 | 2022-03-31 | |
| Alichem | A029009902-1g |
3-Chloromethyl-5-methoxy-4-phenylpyridine |
1807212-35-6 | 95% | 1g |
$2,808.15 | 2022-03-31 |
3-Chloromethyl-5-methoxy-4-phenylpyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 3-Chloromethyl-5-methoxy-4-phenylpyridine
3-Chloromethyl-5-methoxy-4-phenylpyridine (CAS No. 1807212-35-6): A Key Intermediate in Modern Pharmaceutical Research
3-Chloromethyl-5-methoxy-4-phenylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1807212-35-6, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and cardiovascular disorders. Its unique structural features, including a chloromethyl substituent and methoxy group, make it an attractive building block for medicinal chemists seeking to develop novel therapeutic agents.
The< strong>3-chloromethyl moiety in this compound introduces a reactive site that can undergo nucleophilic substitution reactions, allowing for the facile introduction of diverse functional groups. This reactivity is particularly valuable in the construction of complex molecular architectures, enabling the development of targeted drugs with enhanced specificity and efficacy. Additionally, the< strong>5-methoxy group contributes to the compound's overall electronic properties, influencing its interactions with biological targets and potentially modulating its pharmacokinetic profile.
The< strong>4-phenyl substituent further enhances the compound's complexity and potential biological activity. Phenyl rings are commonly found in many pharmacologically active compounds due to their ability to stabilize charged intermediates and improve binding affinity to biological receptors. In the context of< strong>3-Chloromethyl-5-methoxy-4-phenylpyridine, the phenyl group may contribute to the compound's solubility and metabolic stability, factors that are critical for drug development.
Recent research has highlighted the significance of< strong>3-Chloromethyl-5-methoxy-4-phenylpyridine in the development of drugs for neurological disorders. Studies have demonstrated its potential as a precursor for compounds that interact with serotonin receptors, which play a pivotal role in mood regulation and cognitive function. The< strong>CAS No. 1807212-35-6-labeled compound has been used in synthesizing analogs that exhibit improved binding affinity and selectivity compared to existing therapeutic agents.
In addition to its applications in neuropharmacology, this compound has shown promise in cardiovascular research. The< strong>3-chloromethyl group allows for the introduction of functionalities that can modulate lipid metabolism and blood pressure regulation. Researchers have explored derivatives of< strong>3-Chloromethyl-5-methoxy-4-phenylpyridine as potential inhibitors of enzymes involved in cholesterol synthesis, offering a new avenue for treating hyperlipidemia.
The synthesis of< strong>3-Chloromethyl-5-methoxy-4-phenylpyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the functionalization of a pyridine core, followed by selective substitution at the 3-position with a chloromethyl group and at the 5-position with a methoxy group. The introduction of the phenyl ring is often achieved through palladium-catalyzed cross-coupling reactions, which provide excellent regioselectivity and yield.
The< strong>CAS No. 1807212-35-6-identified compound is characterized by its molecular formula C₉H₉ClNO₂ and molecular weight of 191.64 g/mol. Its spectroscopic data, including NMR and mass spectrometry spectra, are well-documented and readily available for researchers who need to confirm its identity and purity during synthetic procedures.
In conclusion, 3-Chloromethyl-5-methoxy-4-phenylpyridine is a valuable intermediate in pharmaceutical research, offering unique structural features that enable the development of novel therapeutic agents targeting various diseases. Its reactivity, solubility, and metabolic stability make it an attractive candidate for further exploration in drug discovery programs. As research continues to uncover new applications for this compound, its importance in modern medicinal chemistry is likely to grow even further.
1807212-35-6 (3-Chloromethyl-5-methoxy-4-phenylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)